Cas no 1016775-31-7 (3,5-difluoro-N-hydroxybenzamide)

• Product Name: 3,5-difluoro-N-hydroxybenzamide
• CAS No: 1016775-31-7
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• CID: 5165896
• PubChem ID: 24694890
• Update Time: 2026-03-04

3,5-difluoro-N-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,5-difluoro-N-hydroxy-
• 3,5-difluoro-N-hydroxybenzamide

• Inchi： 1S/C7H5F2NO2/c8-5-1-4(7(11)10-12)2-6(9)3-5/h1-3,12H,(H,10,11)
• InChI Key： HIJCVQNNEDULLG-UHFFFAOYSA-N
• SMILES： C(NO)(=O)C1=CC(F)=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,5-difluoro-N-hydroxybenzamide

Professional Introduction to 3,5-difluoro-N-hydroxybenzamide (CAS No. 1016775-31-7)

3,5-difluoro-N-hydroxybenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1016775-31-7, features a unique structural framework that includes a benzamide moiety substituted with hydroxyl and fluoro groups at the 3rd and 5th positions, respectively. The presence of these fluorine atoms introduces a level of electronic and steric modulation that makes this molecule particularly intriguing for medicinal chemists and researchers exploring novel therapeutic agents.

The benzamide core is a well-documented pharmacophore in drug discovery, often employed in the development of bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The introduction of hydroxyl and fluoro substituents further enhances the compound's potential by influencing its solubility, metabolic stability, and binding affinity. These modifications can be strategically tailored to optimize pharmacokinetic properties, making 3,5-difluoro-N-hydroxybenzamide a valuable scaffold for designing next-generation pharmaceuticals.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced bioavailability and improved binding interactions with biological targets. The fluorine atom's ability to modulate electronic properties while maintaining structural integrity has made it a preferred choice for medicinal chemists seeking to fine-tune molecular interactions. Specifically, the 3,5-difluorobenzamide moiety has been explored in various contexts, including the development of antiviral, anticancer, and anti-inflammatory agents.

One of the most compelling aspects of 3,5-difluoro-N-hydroxybenzamide is its versatility as a building block in synthetic chemistry. The hydroxyl group provides a site for further functionalization, allowing researchers to introduce additional pharmacophores or modify existing ones. This flexibility has enabled the synthesis of a diverse array of derivatives with tailored biological activities. For instance, recent studies have demonstrated the utility of this compound in generating novel inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegeneration.

The interest in fluorinated benzamides has been further amplified by their role in developing small-molecule probes for biochemical studies. These probes can be designed to interact with specific proteins or enzymes, providing insights into cellular mechanisms and disease pathways. The unique electronic properties of 3,5-difluoro-N-hydroxybenzamide make it an excellent candidate for such applications, as it can be engineered to exhibit high selectivity and affinity for particular biological targets.

From a synthetic perspective, the preparation of 3,5-difluoro-N-hydroxybenzamide involves sophisticated methodologies that highlight the intersection of organic chemistry and pharmaceutical science. The introduction of fluorine atoms typically requires specialized techniques such as halogenation reactions or cross-coupling processes. These synthetic strategies not only showcase the ingenuity of modern chemical synthesis but also underscore the importance of advanced methodologies in accessing complex molecular architectures.

The pharmacological potential of 3,5-difluoro-N-hydroxybenzamide has been explored through both computational modeling and experimental validation. Computational studies have predicted favorable binding interactions between this compound and various biological targets, while experimental assays have confirmed its efficacy in modulating key enzymatic activities. Such findings have laid the groundwork for further investigation into its therapeutic applications.

In conclusion, 3,5-difluoro-N-hydroxybenzamide (CAS No. 1016775-31-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. The combination of hydroxyl and fluoro substituents on the benzamide core offers unparalleled opportunities for designing novel therapeutic agents with improved pharmacological profiles. As research in this area continues to evolve, it is likely that compounds like 3,5-difluoro-N-hydroxybenzamide will play an increasingly important role in addressing unmet medical needs across various therapeutic domains.